Cas no 2225879-25-2 (7-bromo-6-fluoro-isoquinolin-3-amine)
2225879-25-2 structure
Product Name:7-bromo-6-fluoro-isoquinolin-3-amine
CAS No:2225879-25-2
MF:C9H6BrFN2
MW:241.059744358063
CID:5085335
PubChem ID:138106159
Update Time:2024-11-07
7-bromo-6-fluoro-isoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-BROMO-6-FLUOROISOQUINOLIN-3-AMINE
- K10178
- 7-bromo-6-fluoro-isoquinolin-3-amine
- 2225879-25-2
-
- Inchi: 1S/C9H6BrFN2/c10-7-1-6-4-13-9(12)3-5(6)2-8(7)11/h1-4H,(H2,12,13)
- InChI Key: GMWNAOAKMROVLA-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2C=C(N)N=CC=2C=1)F
Computed Properties
- Exact Mass: 239.96984g/mol
- Monoisotopic Mass: 239.96984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.9
7-bromo-6-fluoro-isoquinolin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A841113-100mg |
7-Bromo-6-fluoroisoquinolin-3-amine |
2225879-25-2 | 98% | 100mg |
$255.0 | 2025-02-21 | |
| Ambeed | A841113-250mg |
7-Bromo-6-fluoroisoquinolin-3-amine |
2225879-25-2 | 98% | 250mg |
$408.0 | 2025-02-21 | |
| Ambeed | A841113-1g |
7-Bromo-6-fluoroisoquinolin-3-amine |
2225879-25-2 | 98% | 1g |
$1057.0 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1236037-100mg |
7-bromo-6-fluoroisoquinolin-3-amine |
2225879-25-2 | 98% | 100mg |
$265 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1236037-250mg |
7-bromo-6-fluoroisoquinolin-3-amine |
2225879-25-2 | 98% | 250mg |
$400 | 2024-06-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2564-100MG |
7-bromo-6-fluoro-isoquinolin-3-amine |
2225879-25-2 | 95% | 100MG |
¥ 1,247.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2564-250MG |
7-bromo-6-fluoro-isoquinolin-3-amine |
2225879-25-2 | 95% | 250MG |
¥ 1,999.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2564-500MG |
7-bromo-6-fluoro-isoquinolin-3-amine |
2225879-25-2 | 95% | 500MG |
¥ 3,326.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2564-1G |
7-bromo-6-fluoro-isoquinolin-3-amine |
2225879-25-2 | 95% | 1g |
¥ 4,989.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2564-5G |
7-bromo-6-fluoro-isoquinolin-3-amine |
2225879-25-2 | 95% | 5g |
¥ 14,968.00 | 2023-04-04 |
7-bromo-6-fluoro-isoquinolin-3-amine Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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